Cas no 61710-86-9 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester)

Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester structure
61710-86-9 structure
Product Name:Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
CAS No:61710-86-9
MF:C11H16O4
MW:212.242343902588
CID:468996
PubChem ID:71393052
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
    • ethyl 3,6-dimethyl-2,4-dioxocyclohexane-1-carboxylate
    • DTXSID10814832
    • 61710-86-9
    • Inchi: 1S/C11H16O4/c1-4-15-11(14)9-6(2)5-8(12)7(3)10(9)13/h6-7,9H,4-5H2,1-3H3
    • InChI Key: JCBKSNSDDZDMBS-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C(CC(C)C1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 212.10488
  • Monoisotopic Mass: 212.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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